1-(4-Bromophenyl)-3-(pyridin-2-ylsulfanyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-(4-bromophenyl)-3-pyridin-2-ylsulfanylpyrrolidine-2,5-dione
• InChI: InChI=1S/C15H11BrN2O2S/c16-10-4-6-11(7-5-10)18-14(19)9-12(15(18)20)21-13-3-1-2-8-17-13/h1-8,12H,9H2
• InChI Key: SHAOCAKOPFKTNW-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)Br)SC3=CC=CC=N3
• Molecular Formula: C15H11BrN2O2S
• Molecular Weight: 363.2 g/mol

Description

1-(4-Bromophenyl)-3-(pyridin-2-ylsulfanyl)pyrrolidine-2,5-dione, also known as BPPS, is a chemical compound with a broad range of applications in the pharmaceutical and biotechnology industries. BPPS is a synthetic compound which is used in the synthesis of various drugs, including anticonvulsants, antidepressants, and antipsychotics. BPPS is also used in the preparation of various organic molecules and derivatives, such as pyrrole and pyrrolidine derivatives. BPPS has a wide range of utility in the laboratory, including its use in the synthesis of pharmaceuticals, organic molecules, and derivatives.

Scientific Research Applications

Anticonvulsant Activity

Research on N-Mannich bases derived from pyrrolidine-2,5-diones, including those substituted with bromophenyl groups, has shown significant anticonvulsant activities. These compounds were tested in animal models for their effectiveness against seizures, with some demonstrating potency and reduced neurotoxicity compared to standard antiepileptic drugs. The synthesis and initial screening in such studies highlight the potential therapeutic applications of these compounds in epilepsy treatment (Obniska, Rzepka, & Kamiński, 2012).

Luminescent Polymers

Compounds structurally related to 1-(4-Bromophenyl)-3-(pyridin-2-ylsulfanyl)pyrrolidine-2,5-dione have been utilized in the synthesis of highly luminescent polymers. These polymers, containing pyrrolo[3,4-c]pyrrole-1,4-dione units, exhibit strong fluorescence and are soluble in common organic solvents. Such properties make them suitable for electronic applications, demonstrating the versatility of these compounds beyond pharmacological uses (Zhang & Tieke, 2008).

Chemical Synthesis and Structural Analysis

The synthetic methodologies involving bromophenyl-substituted pyrrolidine-2,5-diones have led to the discovery of new chemical entities with potential biological activities. For instance, the synthesis and crystal structure analysis of certain derivatives reveal insights into their molecular configurations and interactions, laying the groundwork for further chemical and pharmacological investigations (Xiang, 2009).

Solubility and Solvent Effects

Understanding the solubility of bromophenyl-substituted pyrrolidine-2,5-diones in various solvents is crucial for their application in chemical synthesis and formulation development. Studies detailing the solubility behavior across a range of temperatures and solvents contribute to the foundational knowledge necessary for practical applications, including drug formulation and material science (Li, Li, Gao, & Lv, 2019).